Cas no 2308481-74-3 ((2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid)

• Product Name: (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid
• CAS No: 2308481-74-3
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6582066
• PubChem ID: 165959057
• Update Time: 2025-05-20

(2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid
• 2308481-74-3
• EN300-1505211
• (2S)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-hydroxybutanoic acid

• Inchi： 1S/C25H30N2O6/c1-15(2)13-21(23(29)26-12-11-22(28)24(30)31)27-25(32)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-22,28H,11-14H2,1-2H3,(H,26,29)(H,27,32)(H,30,31)/t21?,22-/m0/s1
• InChI Key： PXFPCGBSUMKXGF-KEKNWZKVSA-N
• SMILES： O(C(NC(C(NCC[C@@H](C(=O)O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid

Introduction to (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic Acid

(2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid, also known by its CAS number 2308481-74-3, is a complex organic compound with significant potential in the fields of pharmacology and biochemistry. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxyl group, and a chiral center at the second carbon atom. The presence of these functional groups makes it a valuable molecule for research and development in drug design and peptide synthesis.

The Fmoc group, a key component of this compound, is widely used as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. The chiral center at the second carbon atom introduces stereochemical complexity, which is crucial for determining the compound's biological activity and selectivity. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in enhancing the efficacy and reducing the side effects of therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a combination of nucleophilic substitutions and stereoselective reactions. Researchers have employed various strategies, including the use of chiral catalysts and asymmetric induction techniques, to achieve high enantiomeric excess in the product. These methods not only improve the yield but also ensure the purity of the final product, which is essential for its application in biological studies.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a precursor in peptide synthesis makes it a valuable tool in the development of bioactive peptides and proteins. Additionally, its stereochemical properties make it an ideal candidate for studying enzyme specificity and catalytic mechanisms. Recent research has demonstrated its potential as an inhibitor of certain proteases, which are key targets in the treatment of inflammatory diseases and cancer.

The hydroxyl group present in this compound plays a critical role in its interactions with biological systems. It has been shown to participate in hydrogen bonding, which is essential for stabilizing protein-ligand interactions. This property has been exploited in designing drugs that target specific receptors or enzymes with high affinity and selectivity.

Furthermore, this compound has been utilized as a building block in the construction of more complex molecules with diverse biological activities. For instance, it has been employed in the synthesis of analogs that exhibit anti-inflammatory, antioxidant, and antimicrobial properties. These findings underscore its versatility as a starting material for drug discovery efforts.

Recent studies have also explored the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these parameters is crucial for evaluating its potential as a therapeutic agent. Preliminary results indicate that it exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further preclinical testing.

In conclusion, (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid is a multifaceted compound with significant potential in various areas of research and development. Its unique structure, stereochemical properties, and functional groups make it an invaluable tool for advancing our understanding of molecular interactions and designing novel therapeutic agents.